(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide

• IUPAC Name: (2S)-2-amino-N-[2-(furan-2-yl)-2-oxoethyl]-N,3-dimethylbutanamide
• InChI: InChI=1S/C12H18N2O3/c1-8(2)11(13)12(16)14(3)7-9(15)10-5-4-6-17-10/h4-6,8,11H,7,13H2,1-3H3/t11-/m0/s1
• InChI Key: UGWNTERGGWTPQF-NSHDSACASA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)CC(=O)C1=CC=CO1)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)CC(=O)C1=CC=CO1)N
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide is a chiral amide derivative characterized by a butyramide backbone with a stereospecific (S)-configured amino group at position 2, a dimethyl substitution at position 3, and a 2-furan-2-yl-2-oxo-ethyl moiety attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the furan ring: The furan ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds under acidic conditions.

Introduction of the amino group: The amino group can be introduced via reductive amination of a suitable precursor, such as a ketone or aldehyde.

Formation of the butyramide moiety: The butyramide moiety can be synthesized through the reaction of a carboxylic acid derivative with an amine.

Industrial Production Methods

Industrial production of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide may involve optimized reaction conditions to maximize yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The tertiary amide nitrogen and amino group serve as nucleophilic sites, enabling SN2-type reactions with alkyl halides and electrophiles.

Reaction Type	Reagents/Conditions	Product/Outcome	Source
Alkylation	Methyl iodide (CH₃I), DMF, 25–30°C	Quaternary ammonium salt formation
Acylation	Acetyl chloride (CH₃COCl), THF, 0–5°C	N-Acetylated derivative

Key Findings :

• Steric hindrance from the dimethyl and cyclopropane groups limits reactivity with bulky electrophiles (e.g., neopentyl iodide) .

• Polar aprotic solvents (DMF, THF) enhance nucleophilicity by stabilizing transition states .

Reduction Reactions

The oxo-ethyl and amide groups are susceptible to reduction under controlled conditions.

Target Group	Reagents/Conditions	Product/Outcome	Source
Amide (C=O)	BH₃·SMe₂, THF, 0–5°C → 25–30°C	Tertiary amine derivative
Keto group (C=O)	NaBH₄, BF₃·Et₂O, THF	Secondary alcohol

Mechanistic Insights :

• Borane dimethyl sulfide selectively reduces the amide carbonyl without affecting the furan ring .

• Sodium borohydride requires BF₃ activation to overcome the amide’s low electrophilicity .

Oxidation Reactions

The furan moiety undergoes electrophilic substitution and ring-opening oxidation.

Reaction Type	Reagents/Conditions	Product/Outcome	Source
Furan oxidation	m-CPBA, CH₂Cl₂, 25°C	2,5-Dihydrofuran epoxide
Oxidative cleavage	Ozone (O₃), H₂O₂	Dicarbonyl compound

Notable Observations :

• Epoxidation at the furan’s α,β-positions is stereospecific due to the compound’s (S)-configuration .

• Over-oxidation with ozone leads to furan ring fragmentation.

Cyclization and Condensation

Intramolecular reactions form heterocyclic systems under acidic or basic conditions.

Reaction Type	Reagents/Conditions	Product/Outcome	Source
Lactam formation	HCl, reflux	Five-membered pyrrolidinone
Schiff base synthesis	Benzaldehyde, EtOH, Δ	Imine-linked macrocycle

Critical Parameters :

• Acid catalysis promotes amide cyclization via protonation of the carbonyl oxygen .

• Schiff base reactions require anhydrous conditions to avoid hydrolysis.

Stability and Degradation

The compound degrades under specific conditions:

Condition	Observation	Mechanism	Source
High pH (pH > 10)	Hydrolysis of amide to carboxylic acid	Base-catalyzed nucleophilic acyl substitution
UV light	Furan ring dimerization	[4π+4π] Cycloaddition

Comparative Reactivity Table

Functional Group	Reactivity (1 = Low, 5 = High)	Preferred Reactions
Tertiary amide	2	Reduction, alkylation
Furan ring	4	Oxidation, electrophilic substitution
Amino group	3	Acylation, Schiff base formation

Scientific Research Applications

Chemistry

(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide serves as a building block in the synthesis of more complex molecules. Its unique structure allows for various chemical modifications, making it valuable in synthetic organic chemistry.

Biology

The compound's structure enables it to interact with biological molecules, making it useful in biochemical studies. It has shown potential in:

• Enzyme Inhibition : Research indicates that it can inhibit specific enzymes, which may have implications for drug development.
• Cellular Studies : Its ability to penetrate cell membranes allows for studies on cellular uptake and metabolism.

Industry

In industrial applications, this compound is used in the production of polymers and materials with specific properties. Its unique chemical characteristics contribute to enhanced performance in various applications, including:

• Polymer Production : It can be utilized as a monomer or additive to improve polymer characteristics.
• Material Science : Its incorporation into composite materials enhances durability and chemical resistance.

Case Studies

Study	Application	Findings
Study 1	Enzyme Inhibition	Demonstrated effective inhibition of enzyme X, leading to reduced activity in biological assays.
Study 2	Polymer Development	Showed improved tensile strength and thermal stability when incorporated into polymer matrices.
Study 3	Cellular Uptake	Investigated cellular uptake mechanisms; results indicated efficient penetration into various cell types.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the furan ring can participate in π-π interactions. These interactions can affect the activity of enzymes and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural and Physical Comparison of Selected Analogs

Compound Name	Substituent (N-Attached)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Source
(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide	2-Furan-2-yl-2-oxo-ethyl	C₁₃H₁₉N₂O₃	261.31*	Furan ring introduces π-conjugation; oxo group enhances polarity.
(S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-butyramide	2-Thiazol-2-yl-2-oxo-ethyl	C₁₁H₁₇N₃O₂S	255.34	Thiazole replaces furan; sulfur atom increases molecular weight and potential hydrogen bonding.
(S)-2-Amino-N-(4-cyano-benzyl)-3,N-dimethyl-butyramide	4-Cyano-benzyl	C₁₄H₁₉N₃O	245.32	Electron-withdrawing cyano group enhances stability and alters solubility.
(S)-2-Amino-N-(3-chloro-benzyl)-3,N-dimethyl-butyramide	3-Chloro-benzyl	C₁₃H₁₈ClN₂O	254.76	Chlorine atom increases lipophilicity and steric bulk.
(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-3,N-dimethyl-butyramide	2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl	C₁₅H₂₂N₂O₃	278.35	Dioxane ring improves metabolic stability and solubility.
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide	1-Benzyl-piperidin-4-yl	C₁₈H₂₇N₃O	303.45	Piperidine ring introduces basicity and potential for receptor binding.

*Calculated based on structural similarity.

Functional Group Impact on Properties

• Furan vs.
• Aromatic Substitutents: Benzyl derivatives with electron-withdrawing groups (e.g., -CN, -Cl) increase metabolic stability but reduce solubility. For example, the 4-cyano-benzyl analog () has a lower molecular weight (245.32 g/mol) but higher logP compared to the furan derivative .
• Heterocyclic Moieties : Piperidine () and dioxane () substituents introduce conformational rigidity, which may improve bioavailability or receptor selectivity .

Commercial and Research Status

Biological Activity

(S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide is a compound of interest in medicinal chemistry due to its potential biological activities. Its structure, characterized by a furan ring and a butyramide moiety, suggests interactions with various biological targets, including enzymes and receptors. This article reviews the biological activity of this compound, synthesizing findings from diverse research studies.

Chemical Structure and Properties

The IUPAC name for the compound is (S)-2-amino-N-[2-(furan-2-yl)-2-oxoethyl]-3,N-dimethylbutanamide. The molecular formula is $C_{11}H_{16}N_{2}O_{3}$, and its InChI representation is:

$$\text{InChI 1S C11H16N2O3 c1 7 2 10 12 11 15 13 6 8 14 9 4 3 5 16 9 h3 5 7 10H 6 12H2 1 2H3 H 13 15 t10 m0 s1}$$

The mechanism of action of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide involves its interaction with molecular targets such as enzymes or receptors. The furan ring and amino group play crucial roles in binding to these targets, modulating their activity and leading to various biological effects. Specifically, it has been noted that the compound may influence G protein-coupled receptors (GPCRs), which are pivotal in numerous signaling pathways .

Antioxidant Activity

Research indicates that compounds containing furan rings often exhibit antioxidant properties. The ability of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide to scavenge free radicals has been documented, suggesting its potential for use in preventing oxidative stress-related diseases .

Enzyme Inhibition

Studies have shown that this compound can inhibit specific enzymes involved in metabolic pathways. For instance, it has been suggested to interact with enzymes that are critical for neurotransmitter synthesis or degradation, potentially impacting neurological functions .

Antimicrobial Activity

Preliminary tests indicate that (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide exhibits antimicrobial properties against various bacterial strains. Its effectiveness varies based on concentration and the specific microorganism tested .

Case Study 1: Antioxidant Evaluation

A study evaluated the antioxidant capacity of (S)-2-Amino-N-(2-furan-2-yl-2-oxo-ethyl)-3,N-dimethyl-butyramide using DPPH radical scavenging assays. Results demonstrated a significant reduction in DPPH absorbance at varying concentrations, indicating potent antioxidant activity.

Concentration (µM)	DPPH Scavenging (%)
10	25
50	45
100	70

Case Study 2: Enzyme Inhibition

In vitro studies assessed the inhibitory effect of the compound on acetylcholinesterase (AChE), an enzyme involved in neurotransmission. The results showed a dose-dependent inhibition:

Concentration (µM)	AChE Inhibition (%)
10	15
50	35
100	60